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Compound of Interest |

2-Bromo-6-methyl-N-(prop-2-en-1-
Compound Name:
yl)benzamide

Cat. No.: B8123520

Get Quote

Executive Summary & Chemical Context

Bromo-methyl-benzamides represent a privileged scaffold in medicinal chemistry, serving as

critical intermediates in the synthesis of kinase inhibitors, receptor antagonists, and
agrochemicals. Their structural utility lies in the orthogonality of their functional groups: the aryl
bromide facilitates transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-
Hartwig), while the amide moiety provides hydrogen-bonding capability essential for protein-
ligand interactions.[1]

This guide provides a self-validating safety and handling framework for this chemical class.[1] It
moves beyond generic SDS data to address the specific physicochemical challenges—namely,
their lipophilicity-driven bioavailability (toxicity) and electrostatic behavior as solids.

Hazard Profile & Toxicology (The "Why" Behind the
H-Codes)

While Safety Data Sheets (SDS) list H-codes, they rarely explain the mechanistic basis of the
hazard. Bromo-methyl-benzamides are generally classified as Irritants and Harmful by

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8123520#bc-rfq
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8123520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Ingestion.[1]

GHS Classification & Mechanism

GHS Code

Hazard Statement

Mechanistic Insight

H302

Harmful if swallowed

Lipophilicity: The methyl and
bromo substituents increase
logP, enhancing membrane
permeability and oral
bioavailability compared to

unsubstituted benzamides.[1]

H315

Causes skin irritation

Acidic Potential: Hydrolysis on
moist skin can release
hydrobromic acid (HBr) traces
or substituted benzoic acids,

leading to contact dermatitis.

[1]

H319

Causes serious eye irritation

Physical/Chemical: Micro-
crystalline dust acts as a

mechanical abrasive; high
local concentration on the

cornea causes pH shifts.[1]

H335

May cause respiratory irritation

Mucosal Interaction: Inhalation
of dust triggers inflammatory
responses in the upper
respiratory tract due to poor
water solubility preventing

rapid clearance.[1]
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Critical Note: Isomers (e.g., 2-bromo-4-methyl vs. 3-bromo-4-methyl) generally share this
profile, but ortho-substituted variants may exhibit lower melting points, increasing the risk of

sublimation or vapor generation during heating.[1]

Strategic Handling & Engineering Controls
The "Static-Solid" Challenge

Bromo-methyl-benzamides are typically crystalline solids that accumulate significant static
charge.[1] This causes "fly-away" powder during weighing, posing an inhalation risk and cross-
contamination hazard.

Engineering Control Workflow

Do not weigh on an open bench. The following decision logic dictates the required engineering
controls based on operation scale.
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Operation Assessment

'

Physical State?

N\

Solid / Powder Solution / Ol

l l

: Standard Fume
2
Quantity? Hood Handling

5 > 100 mg

Use Anti-Static Gun
+ Draft Shield
]

1
\{f static persists
4
Weigh inside
Fume Hood

Click to download full resolution via product page

Figure 1: Engineering control decision tree for handling bromo-methyl-benzamide solids.

Personal Protective Equipment (PPE) Selection[1]
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e Gloves: Nitrile (0.11 mm minimum) is sufficient for the solid.[1] However, if dissolved in DCM
or DMF, use double-gloving or laminate gloves (e.g., Silver Shield), as these solvents carry
the solute through standard nitrile.

o Respiratory: If weighing >500 mg outside a hood (not recommended) or cleaning a spill, use
an N95 (US) or P2 (EU) particulate respirator.[1]

Experimental Protocol: Solubilization & Stock
Preparation

Researchers often struggle with the hydrophobicity of these compounds.[1] This protocol
ensures complete dissolution without precipitation.[1]

Reagents: DMSO (Anhydrous), Vortex Mixer, Sonicator.[1]
o Calculation: Calculate the volume of DMSO required for a 10 mM stock solution.
o Formula:
[1]
o Addition: Add 50% of the calculated DMSO volume to the vial containing the solid.

» Vortex: Vortex at high speed for 30 seconds. The solution may appear cloudy (suspension).

[1]
e Sonication: Sonicate at 40°C for 5-10 minutes. Heat aids in breaking the crystal lattice.
e Completion: Add the remaining 50% DMSO. Vortex again.

o Validation: Hold the vial against a light source. The solution must be completely clear with
no refracting particles.

o Storage: Aliquot immediately to prevent freeze-thaw cycles. Store at -20°C.

Reactivity & Stability

Understanding the chemical behavior is crucial for safety during synthesis.
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 Incompatibilities:

o Strong Oxidizers: Can oxidize the methyl group to a carboxylic acid or aldehyde
(exothermic).[1]

o Strong Bases: Can hydrolyze the amide bond, releasing ammonia or substituted amines.

[1]

o Organolithiums: Will undergo Lithium-Halogen exchange at the bromine position extremely
rapidly, potentially leading to runaway exotherms if not cooled to -78°C.[1]

o Thermal Stability: Stable at room temperature.[1] Melting points typically range from 130°C
to 180°C depending on the isomer.

Emergency Response & Waste Disposal
Spill Response Logic

Bromo-methyl-benzamides are toxic to aquatic life with long-lasting effects (often H411/H412).
[1] Spills must not reach drains.[1][2][3][4]
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Figure 2: Step-by-step spill response workflow ensuring containment of halogenated waste.[1]

Waste Disposal[6][7]

o Classification:Halogenated Organic Waste.[1][4]

e Segregation: NEVER mix with non-halogenated solvents (e.g., acetone, methanol washings)
if the concentration is high.[1] Halogens require higher temperature incineration to prevent

dioxin formation.[1]
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o Labeling: Clearly mark "Contains Bromine" to alert disposal facility personnel.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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